Cas no 7520-96-9 ([4,5'-Bithiazol]-2-amine, 4'-methyl-2'-phenyl-)

• Product Name: [4,5'-Bithiazol]-2-amine, 4'-methyl-2'-phenyl-
• CAS No: 7520-96-9
• MF: C₁₃H₁₁N₃S₂
• MW: 273.376539468765
• CID: 4171345
• PubChem ID: 852606
• Update Time: 2025-04-24

[4,5'-Bithiazol]-2-amine, 4'-methyl-2'-phenyl- Chemical and Physical Properties

Names and Identifiers

• [4,5'-Bithiazol]-2-amine, 4'-methyl-2'-phenyl-
• 4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• 4'-Methyl-2'-phenyl-[4,5']bithiazolyl-2-ylamine
• 4'-methyl-2'-phenyl-4,5'-bi-1,3-thiazol-2-amine
• AKOS015996272
• AR-009/42290106
• 7520-96-9

• MDL： MFCD05157566
• Inchi： 1S/C13H11N3S2/c1-8-11(10-7-17-13(14)16-10)18-12(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,14,16)
• InChI Key： JTNPNOPJSDUDPG-UHFFFAOYSA-N
• SMILES： S1C=C(C2SC(C3=CC=CC=C3)=NC=2C)N=C1N

Computed Properties

• Exact Mass: 273.03943971Da
• Monoisotopic Mass: 273.03943971Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų